Cas no 1123169-17-4 (6-bromo-1,2-benzoxazole-3-carboxylic acid)

6-Bromo-1,2-benzoxazole-3-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a bromine substituent at the 6-position of the benzoxazole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine moiety enhances reactivity for further functionalization via cross-coupling reactions, while the carboxylic acid group allows for derivatization into esters, amides, or other derivatives. Its rigid benzoxazole core contributes to stability and potential applications in medicinal chemistry, such as enzyme inhibition or ligand design. The compound is typically handled under standard laboratory conditions, with purity verified by HPLC or NMR.
6-bromo-1,2-benzoxazole-3-carboxylic acid structure
1123169-17-4 structure
Product Name:6-bromo-1,2-benzoxazole-3-carboxylic acid
CAS No:1123169-17-4
MF:C8H4BrNO3
MW:242.026261329651
MDL:MFCD09027541
CID:1026932
PubChem ID:45599157
Update Time:2025-08-04

6-bromo-1,2-benzoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Bromobenzo[d]isoxazole-3-carboxylic acid
    • 6-bromo-1,2-benzoxazole-3-carboxylic acid
    • 6-Bromo-benzo[d]isoxazole-3-carboxylic acid
    • AKOS016005869
    • CHEMBL4978239
    • 1123169-17-4
    • MFCD09027541
    • J-002750
    • EN300-371728
    • SB30727
    • F13895
    • DB-060188
    • Z1269135454
    • AS-47484
    • CS-0103843
    • YUB16917
    • DTXSID90670751
    • SCHEMBL19900067
    • 6-Bromobenzo[d]isoxazole-3-carboxylicacid
    • MDL: MFCD09027541
    • Inchi: 1S/C8H4BrNO3/c9-4-1-2-5-6(3-4)13-10-7(5)8(11)12/h1-3H,(H,11,12)
    • InChI Key: MTNXSWYFNMWKQE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C(=O)O)=NOC=2C=1

Computed Properties

  • Exact Mass: 240.93700
  • Monoisotopic Mass: 240.93746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Boiling Point: 434.0±25.0 °C at 760 mmHg
  • Flash Point: 216.3±23.2 °C
  • PSA: 63.33000
  • LogP: 2.28850
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-bromo-1,2-benzoxazole-3-carboxylic acid Security Information

6-bromo-1,2-benzoxazole-3-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-bromo-1,2-benzoxazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
56R0336-1g
6-Bromo-benzo[d]isoxazole-3-carboxylic acid
1123169-17-4 96%
1g
1679.12CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
56R0336-5g
6-Bromo-benzo[d]isoxazole-3-carboxylic acid
1123169-17-4 96%
5g
5071.29CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
56R0336-500mg
6-Bromo-benzo[d]isoxazole-3-carboxylic acid
1123169-17-4 96%
500mg
1263.58CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
56R0336-250mg
6-Bromo-benzo[d]isoxazole-3-carboxylic acid
1123169-17-4 96%
250mg
1060.05CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
56R0336-100mg
6-Bromo-benzo[d]isoxazole-3-carboxylic acid
1123169-17-4 96%
100mg
831.08CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
56R0336-50mg
6-Bromo-benzo[d]isoxazole-3-carboxylic acid
1123169-17-4 96%
50mg
746.28CNY 2021-05-07
Chemenu
CM130528-1g
6-bromobenzo[d]isoxazole-3-carboxylic acid
1123169-17-4 95%
1g
$259 2021-08-05
Chemenu
CM130528-5g
6-bromobenzo[d]isoxazole-3-carboxylic acid
1123169-17-4 95%
5g
$829 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PC256-50mg
6-bromo-1,2-benzoxazole-3-carboxylic acid
1123169-17-4 96%
50mg
121.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PC256-200mg
6-bromo-1,2-benzoxazole-3-carboxylic acid
1123169-17-4 96%
200mg
282.0CNY 2021-07-14

Additional information on 6-bromo-1,2-benzoxazole-3-carboxylic acid

6-Bromo-1,2-benzoxazole-3-carboxylic Acid (CAS No. 1123169-17-4): Properties, Applications, and Market Insights

6-Bromo-1,2-benzoxazole-3-carboxylic acid (CAS No. 1123169-17-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoxazole derivative serves as a crucial building block in organic synthesis, particularly for developing novel bioactive molecules. With the increasing demand for heterocyclic compounds in drug discovery, this brominated carboxylic acid stands out due to its unique structural features and versatile reactivity.

The molecular structure of 6-bromo-1,2-benzoxazole-3-carboxylic acid combines a benzoxazole core with both carboxylic acid functionality and a bromine substituent at the 6-position. This arrangement creates multiple reactive sites that enable diverse chemical transformations, making it valuable for medicinal chemistry applications. Researchers frequently utilize this compound as a precursor for synthesizing more complex benzoxazole-containing pharmaceuticals, which are known for their wide range of biological activities.

In the pharmaceutical industry, 6-bromo-1,2-benzoxazole derivatives have shown promise in addressing current healthcare challenges. Recent studies explore their potential as antimicrobial agents, particularly against drug-resistant pathogens—a critical area of research given the global rise of antibiotic resistance. The compound's structural features allow for modifications that can enhance drug bioavailability and target specificity, key considerations in modern drug development pipelines.

The synthesis of 6-bromo-1,2-benzoxazole-3-carboxylic acid typically involves bromination of appropriate benzoxazole precursors followed by carboxylation or oxidation steps. Process optimization for this compound has become a focus area, as manufacturers seek to improve yield and purity while maintaining cost-effectiveness—factors that significantly impact its commercial viability. Advanced green chemistry approaches are being investigated to make the production more sustainable, aligning with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis.

Analytical characterization of CAS 1123169-17-4 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The development of robust quality control protocols for this material has become increasingly important as its applications expand into more regulated sectors.

Market trends indicate growing demand for 6-bromo-1,2-benzoxazole-3-carboxylic acid, particularly from contract research organizations and academic institutions engaged in hit-to-lead optimization programs. The compound's versatility in creating structure-activity relationships makes it valuable for exploring new biological targets. Suppliers are responding by offering the material in various quantities, from milligram-scale for initial screening to kilogram quantities for process development.

Storage and handling of 6-bromo-1,2-benzoxazole carboxylic acid require standard laboratory precautions. The compound should be kept in airtight containers under appropriate conditions to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material, following good laboratory practices common to all fine chemicals.

Recent patent literature reveals innovative applications of 1123169-17-4 in developing kinase inhibitors and GPCR modulators, reflecting the compound's relevance in targeting prevalent disease mechanisms. Its incorporation into combinatorial chemistry libraries has facilitated the discovery of novel lead compounds, particularly in oncology and inflammation research areas that dominate current pharmaceutical R&D investments.

The future outlook for 6-bromo-1,2-benzoxazole-3-carboxylic acid appears promising, with potential expansions into material science applications beyond its traditional pharmaceutical uses. Researchers are investigating its incorporation into organic electronic materials and coordination complexes, leveraging the benzoxazole moiety's electron-transport properties. This diversification could open new market opportunities for this versatile chemical building block.

For researchers sourcing CAS 1123169-17-4, important considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. The compound's growing importance in drug discovery underscores the need for high-quality material that can support reproducible results in sensitive biological assays. As the scientific community continues to explore the potential of benzoxazole chemistry, this brominated derivative remains a valuable tool for innovative research across multiple disciplines.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent